Cas no 2227749-15-5 ((2R)-4-(1H-1,2,4-triazol-3-yl)butan-2-amine)

• Product Name: (2R)-4-(1H-1,2,4-triazol-3-yl)butan-2-amine
• CAS No: 2227749-15-5
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 6482569
• PubChem ID: 165853762
• Update Time: 2025-05-20

(2R)-4-(1H-1,2,4-triazol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1H-1,2,4-triazol-3-yl)butan-2-amine
• EN300-1811863
• 2227749-15-5

• Inchi： 1S/C6H12N4/c1-5(7)2-3-6-8-4-9-10-6/h4-5H,2-3,7H2,1H3,(H,8,9,10)/t5-/m1/s1
• InChI Key： KXXLNNZYCQVBIB-RXMQYKEDSA-N
• SMILES： N[C@H](C)CCC1=NC=NN1

Computed Properties

• Exact Mass: 140.106196400g/mol
• Monoisotopic Mass: 140.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.6Ų

Additional information on (2R)-4-(1H-1,2,4-triazol-3-yl)butan-2-amine

Compound Introduction: (2R)-4-(1H-1,2,4-triazol-3-yl)butan-2-amine (CAS No: 2227749-15-5)

The compound (2R)-4-(1H-1,2,4-triazol-3-yl)butan-2-amine, identified by its CAS number 2227749-15-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its chiral center and the presence of a 1H-1,2,4-triazol moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The structural framework of this compound combines a butanamine backbone with a heterocyclic triazol ring, which is known for its versatility in modulating biological targets.

Recent studies have highlighted the importance of chiral amines in the development of selective and potent pharmaceutical agents. The stereochemistry at the (2R)-configuration of this compound plays a crucial role in determining its pharmacological properties. This aspect has been extensively explored in the context of enzyme inhibition and receptor binding affinity. The 1H-1,2,4-triazol group, a well-documented pharmacophore, contributes to the compound's ability to interact with biological systems in a targeted manner. This heterocycle is frequently incorporated into drug molecules due to its ability to enhance binding interactions and metabolic stability.

In the realm of medicinal chemistry, the synthesis and optimization of such compounds are driven by their potential therapeutic benefits. The (2R)-4-(1H-1,2,4-triazol-3-yl)butan-2-amine structure has been investigated for its role in modulating inflammatory pathways and neurotransmitter systems. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes implicated in chronic inflammatory diseases. The combination of the butanamine and triazol moieties provides a unique scaffold that can be further modified to improve pharmacokinetic profiles and reduce off-target effects.

The development of novel therapeutic agents often relies on the identification of key structural features that enhance biological activity. The CAS number 2227749-15-5 serves as a reference point for researchers studying this molecule's properties and potential applications. Computational modeling and experimental validation have been employed to elucidate the interactions between this compound and biological targets. These studies aim to provide insights into its mechanism of action and guide further optimization efforts.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery programs targeting neurological disorders. The 1H-1,2,4-triazol moiety has been shown to interact with specific binding sites on neurotransmitter receptors, suggesting that derivatives of this compound could modulate central nervous system activity. Additionally, the chiral nature of the molecule allows for the exploration of enantiomeric differences in biological activity, which is critical for developing safe and effective pharmaceuticals.

The synthesis of (2R)-4-(1H-1,2,4-triazol-3-yl)butan-2-amine involves multi-step organic reactions that highlight the synthetic versatility of this class of compounds. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for preclinical studies. These techniques include asymmetric hydrogenation, nucleophilic substitution reactions, and palladium-catalyzed cross-coupling reactions. The optimization of these synthetic routes is essential for scaling up production and conducting extensive pharmacological evaluations.

As research in pharmaceutical chemistry progresses, compounds like (2R)-4-(1H-1,2,4-triazol-3-yl)butan-2-amine continue to emerge as promising candidates for therapeutic intervention. The integration of structural biology, computational chemistry, and high-throughput screening technologies has accelerated the discovery pipeline for novel bioactive molecules. This compound exemplifies how structural innovation can lead to the development of next-generation drugs with improved efficacy and safety profiles.

The future direction of research on this compound will likely focus on expanding its chemical space through derivatization strategies. By modifying functional groups or introducing additional heterocycles, researchers can explore new pharmacological profiles and enhance drug-like properties such as solubility and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion,(2R)-4-(1H-1,2,4-triazol-3-yl)butan-2-amine (CAS No: 2227749-15-5) represents a significant contribution to the field of medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with potential applications in diverse disease areas. Continued research into this compound will further elucidate its pharmacological properties and pave the way for innovative treatments.